5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide

• IUPAC Name: 5-methyl-N-[(E)-pyridin-2-ylmethylideneamino]thiophene-3-carboxamide
• InChI: InChI=1S/C12H11N3OS/c1-9-6-10(8-17-9)12(16)15-14-7-11-4-2-3-5-13-11/h2-8H,1H3,(H,15,16)/b14-7+
• InChI Key: CWLMQZZTYPXJKQ-VGOFMYFVSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NN=CC2=CC=CC=N2
• Isomeric SMILES: CC1=CC(=CS1)C(=O)N/N=C/C2=CC=CC=N2
• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol

Description

5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide (MPTC) is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTC is a hydrazide derivative that exhibits a range of biochemical and physiological effects, making it an attractive target for researchers in various fields.

Mechanism of Action

The mechanism of action of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation. Specifically, 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its potential anticancer properties, 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide has also been found to exhibit a range of other biochemical and physiological effects. For example, 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide in lab experiments is its high potency and specificity. 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide has been shown to exhibit a high degree of selectivity for cancer cells, making it a potentially valuable tool for researchers studying cancer biology. However, one limitation of using 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide in lab experiments is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide. One area of interest is the development of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide-based therapies for cancer. Researchers are currently exploring ways to improve the efficacy and specificity of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide as a cancer therapy, as well as ways to minimize potential side effects.
Another potential future direction for research involving 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide is the development of novel drug delivery systems. Researchers are exploring ways to improve the solubility and bioavailability of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide, which could lead to more effective and targeted therapies.
Conclusion:
In conclusion, 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide is a promising chemical compound that has the potential to be a valuable tool for researchers in various fields. Its potential applications in cancer research, as well as its range of biochemical and physiological effects, make it an attractive target for further study. However, more research is needed to fully understand the mechanism of action of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide and to develop more effective and targeted therapies based on this compound.

Synthesis Methods

The synthesis of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide involves the condensation of 2-pyridinecarboxaldehyde with 5-methyl-3-thiophenecarbohydrazide in the presence of a suitable catalyst. This reaction results in the formation of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide, which can be purified and isolated using standard techniques.

Scientific Research Applications

5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide has been found to exhibit a range of potential applications in scientific research. One of the most promising areas of research involves the use of 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide as a potential anticancer agent. Studies have shown that 5-methyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further development as a cancer therapy.